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Compound Name: Dysprosium

Cat. No.: B1206940

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopy and
energy levels of dysprosium (Dy), a rare-earth element with increasing importance in various
scientific and technological fields. This document details the fundamental atomic properties of
dysprosium, explores the sophisticated experimental techniques used to probe its electronic
structure, and presents a summary of its known energy levels and spectral transitions.

Introduction to Dysprosium

Dysprosium (atomic number 66) is a lanthanide series element characterized by its metallic
silver luster.[1] In its neutral state, a dysprosium atom possesses 66 electrons.[2][3] The
ground state electron configuration of gaseous neutral dysprosium is [Xe] 4f1° 6s2, and its
term symbol is >ls.[2] The element's name is derived from the Greek word "dysprositos,"
meaning "hard to get at,” alluding to the difficulty in its initial isolation.[3] Dysprosium is found
in various minerals, including xenotime, but never as a free element in nature.[1][3]

Naturally occurring dysprosium is a composite of seven stable isotopes: 1°6Dy, 138Dy, 169Dy,
161Dy, 162Dy, 163Dy, and 1%4Dy.[1] The most abundant of these is 164Dy.[1] Along with holmium,
dysprosium exhibits the highest magnetic strength of all elements, particularly at low
temperatures.[1][3]

Atomic Structure and Fundamental Properties
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The electronic structure of dysprosium is complex, giving rise to a rich spectrum of energy
levels. The arrangement of electrons in shells is 2, 8, 18, 28, 8, 2.[2][3][4]

Table 1: Fundamental Atomic Properties of Dysprosium

Property Value

Atomic Number 66[5][6]

Atomic Weight 162.500 u[7]

Electron Configuration [Xe] 4f1° 6s2[1][2][3][6]
Ground State Term Symbol (Dy I) Sls[2][7]

First lonization Energy 5.9389 eV (47900 cm~1Y)[7]
Second lonization Energy 11.67 eV (94100 cm=Y)[5][7]
Third lonization Energy 22.802 eV[5]

Spectroscopic Techniques for Dysprosium Analysis

A variety of high-resolution spectroscopic techniques are employed to investigate the intricate
energy level structure of dysprosium.

Laser-Induced Fluorescence (LIF) Spectroscopy

Laser-induced fluorescence (LIF) spectroscopy is a highly sensitive method used to probe the
electronic transitions in atoms and molecules. In the context of dysprosium, LIF on an atomic
beam is a common technique.[8][9]

Experimental Protocol for Atomic Beam LIF Spectroscopy:

o Atomic Beam Generation: A thermal atomic beam of dysprosium is produced from an
effusion oven heated to high temperatures (e.g., 1250°C).[10]

e Laser Excitation: The atomic beam is crossed with a tunable laser beam. The laser
frequency is scanned across the absorption lines of interest.
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o Fluorescence Detection: As the atoms are excited to higher energy levels, they subsequently
decay, emitting fluorescence. This fluorescence is collected by a photomultiplier tube (PMT)
or other sensitive light detector.

» Signal Processing: The detected fluorescence signal is recorded as a function of the laser
frequency, yielding the emission spectrum.

Resonance lonization Spectroscopy (RIS)

Resonance ionization spectroscopy is a powerful and selective technique for studying atomic
energy levels, particularly for identifying high-lying Rydberg states and determining ionization
potentials.[11]

Experimental Protocol for RIS:

o Multi-Step Excitation: Dysprosium atoms are excited from the ground state to a high-lying
energy level through a multi-step process using one or more tunable lasers.

« lonization: A final laser photon provides the necessary energy to ionize the excited atom.

» lon Detection: The resulting ions are detected using a mass spectrometer or another ion
detector.

o Spectral Analysis: The ion signal is recorded as a function of the laser frequencies, allowing
for the precise determination of the energies of the intermediate resonant states.

Fourier Transform Spectroscopy (FTS)

Fourier transform spectroscopy is used for precise measurements of wavelengths and
transition probabilities over a broad spectral range.[12]

Experimental Protocol for FTS:

o Light Source: A light source containing excited dysprosium atoms or ions (e.g., a hollow
cathode lamp) is used.

« Interferometer: The light is passed through a Michelson interferometer.
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« Interferogram Generation: The interferometer produces an interferogram, which is the
intensity of the light as a function of the optical path difference.

e Fourier Transform: A Fourier transform of the interferogram is performed to obtain the

spectrum.

» Radiometric Calibration: To determine transition probabilities, the FTS instrument is
radiometrically calibrated using standard lamps or reference branching ratios from other
elements like Argon.[12]

Energy Levels of Dysprosium

The National Institute of Standards and Technology (NIST) Atomic Spectra Database provides
comprehensive and critically evaluated data on the energy levels of neutral and ionized
dysprosium.[7][13][14][15]

Neutral Dysprosium (Dy 1)

The ground state of neutral dysprosium is 4f1°6s2 3s.[2][7] The energy level structure of Dy | is
characterized by a high density of states arising from the open 4f shell.

Table 2: Selected Energy Levels of Neutral Dysprosium (Dy )
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Configuration Term J Level (cm™?)
410652 3 8 0.000
410652 5 7 4134.220
410652 5 6 7078.210
41062 3 5 9211.510
410652 5 4 10762.650
4f10(515)656p (3P ) (8,0)° 8 16578.505
4f2(°HC15/2)5d(Cl17/

682 1 17351.520

419(515)6S6p(3P01) (8,1)° 7 17549.955
4f10(515)6S6p(3P01) (8,1)° 8 17666.980
4f19(515)6s6p(3P°1) (8,1)° 9 18563.850

Data sourced from the NIST Atomic Spectra Database.[13][14]

Singly lonized Dysprosium (Dy Il)

The ground state of singly ionized dysprosium is 4f1°(5Is)6s (8,1/2)17/2.[7] The spectrum of Dy
Il is also complex and has been studied using techniques like fast-ion-beam laser-fluorescence
spectroscopy.[16]

Table 3: Selected Energy Levels of Singly lonized Dysprosium (Dy 1)
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Configuration Term J Level (cm™?)
4f10(515)6s (8,1/2) 17/2 0.000
4f19(515)6s (8,1/2) 15/2 828.430
4f19(517)6s (7,1/2) 15/2 4347.130
4f10(517)6s (7,1/2) 13/2 4867.280
49502 17/2 7578.410

4f19(516)6s (6,1/2) 13/2 7592.540
4f19(516)6s (6,1/2) 11/2 7980.200
49502 19/2 8387.650

Data sourced from the NIST Atomic Spectra Database.[15]

Doubly lonized Dysprosium (Dy lil)

The third spectrum of dysprosium has been analyzed, revealing energy levels for the 4f1°,
4195d, 4f°6s, and 4f°6p configurations.[17]

Hyperfine Structure and Isotope Shifts

The isotopes 151Dy and 193Dy have non-zero nuclear spins, leading to hyperfine splitting of the
energy levels.[7][16] The study of hyperfine structure and isotope shifts provides valuable
information about the nuclear properties and electron-nucleus interactions.[8][9][16][18] These
are often investigated using high-resolution laser spectroscopy techniques.[18][19] For
example, the hyperfine coefficients and isotope shifts for the 421.291 nm transition have been
measured using atomic beam laser-induced fluorescence spectroscopy.[8][9]

Table 4: Hyperfine Structure Constants for Selected Levels of Dy I
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Level Energy

Isotope (cm-?) J A (MHz) B (MH2)

161Dy 22920.890 15/2 -132.8+ 04 -2570 £ 20
163Dy 22920.890 15/2 186.2+£0.4 -2730 £ 30
161Dy 23624.080 17/2 -1156 0.5 -2780 £ 30
163Dy 23624.080 17/2 162.2+0.5 -2950 £ 40

Data for odd-parity levels, adapted from studies on Dy Il hyperfine structure.[16] A and B are
the magnetic dipole and electric quadrupole hyperfine constants, respectively.

Visualizations
Experimental Workflow for Laser Spectroscopy

The following diagram illustrates a generalized workflow for a laser spectroscopy experiment
on an atomic beam, such as LIF.
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Caption: Generalized workflow for atomic beam laser spectroscopy.

Simplified Energy Level Diagram of Dysprosium

This diagram presents a simplified representation of electronic transitions in neutral
dysprosium, illustrating absorption and subsequent fluorescence.
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Caption: Simplified electronic transitions in a Dysprosium atom.

Conclusion

The study of dysprosium's spectroscopy and energy levels is a vibrant area of research with
applications ranging from fundamental physics, such as searches for variations in fundamental
constants, to the development of new materials and technologies.[20] The complex electronic
structure of dysprosium, arising from its partially filled 4f shell, presents both a challenge and
an opportunity for spectroscopists. Advanced laser-based techniques continue to unravel the
intricate details of its atomic properties, providing crucial data for a wide range of scientific
disciplines. This guide serves as a foundational resource for professionals seeking to
understand and utilize the unique spectroscopic characteristics of this fascinating rare-earth
element.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1206940#introduction-to-dysprosium-spectroscopy-
and-energy-levels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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